Cas no 10099-70-4 (Diisopropyl maleate)

• Product Name: Diisopropyl maleate
• CAS No: 10099-70-4
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD00137328
• CID: 86303
• PubChem ID: 5369190
• Update Time: 2025-08-05

Diisopropyl maleate Chemical and Physical Properties

Names and Identifiers

• Diisopropyl maleate
• Maleic acid, diisopropyl ester;2-Butenedioic acid, bis(1-methylethyl) ester;Diisopropylester kyseliny maleinove;diisopropyl maleate
• Maleic acid diisopropyl
• Maleic acid diisopropyl ester
• (Z)-2-Butenedioic acid diisopropyl ester
• (Z)-2-Butenedioic acid di(1-methylethyl) ester
• 2-Butenedioic acid (2Z)-, bis(1-Methylethyl) ester
• M86R5J916V
• FNMTVMWFISHPEV-WAYWQWQTSA-N
• EINECS 233-242-2
• NS00023013
• UNII-M86R5J916V
• InChI=1/C10H16O4/c1-7(2)13-9(11)5-6-10(12)14-8(3)4/h5-8H,1-4H3/b6-5
• SCHEMBL177747
• 2-Butenedioic acid, bis(1-methylethyl) ester
• AS-78502
• 10099-70-4
• Diisopropylester kyseliny maleinove [Czech]
• 1,4-Bis(propan-2-yl)(2Z)-but-2-enedioate
• D92821
• AMY506
• Q27283618
• Diisopropylester kyseliny maleinove
• 2-Butenedioic acid (Z)-, bis(1-methylethyl) ester
• 2-Butenedioic acid (2Z)-, 1,4-bis(1-methylethyl) ester
• Diisopropyl (2Z)-2-butenedioate #
• Isopropyl Maleate
• dipropan-2-yl (Z)-but-2-enedioate
• MALEIC ACID, DIISOPROPYL ESTER
• DB-254480
• 233-242-2
• 1,4-Bis(1-methylethyl) (2Z)-2-butenedioate

• MDL： MFCD00137328
• Inchi： 1S/C10H16O4/c1-7(2)13-9(11)5-6-10(12)14-8(3)4/h5-8H,1-4H3/b6-5-
• InChI Key： FNMTVMWFISHPEV-WAYWQWQTSA-N
• SMILES： O(C(/C=C\C(=O)OC(C)C)=O)C(C)C

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.8

Experimental Properties

• Density: 0.9941 (rough estimate)
• Melting Point: -30.15°C
• Boiling Point: 257.96°C (rough estimate)
• Flash Point: 112.3 °C
• Refractive Index: 1.4500 (estimate)
• PSA: 52.6
• LogP: 1.44580

Diisopropyl maleate Security Information

• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Diisopropyl maleate

Professional Introduction to Diisopropyl Maleate (CAS No. 10099-70-4)

Diisopropyl maleate, chemically identified by the CAS number 10099-70-4, is a significant compound in the field of organic chemistry and industrial applications. This diester of maleic acid is widely recognized for its versatile utility in polymer synthesis, pharmaceutical intermediates, and as a solvent in various chemical processes. The compound's molecular structure, featuring two isopropyl groups attached to the maleic acid backbone, imparts unique reactivity and solubility characteristics that make it invaluable in multiple industrial and research contexts.

The chemical formula of Diisopropyl maleate is C₈H₁₂O₄, reflecting its composition of eight carbon atoms, twelve hydrogen atoms, and four oxygen atoms. This structure contributes to its stability under normal conditions while allowing for participation in various chemical reactions, such as esterification, hydrolysis, and polymerization. The presence of two ester groups enhances its compatibility with other organic molecules, making it a preferred choice in the synthesis of complex polymers and specialty chemicals.

In recent years, Diisopropyl maleate has garnered attention in the pharmaceutical industry due to its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its structural properties facilitate the formation of intricate molecular frameworks necessary for drug development. For instance, researchers have explored its application in creating chiral auxiliaries and ligands that are critical for asymmetric synthesis—a process essential for producing enantiomerically pure drugs with enhanced therapeutic efficacy and reduced side effects.

Moreover, Diisopropyl maleate has been investigated for its potential in materials science, particularly in the development of high-performance polymers. Its ability to act as a monomer or modifier in polycondensation reactions allows for the creation of polymers with tailored mechanical and thermal properties. These materials find applications in aerospace, automotive industries, and advanced packaging solutions where durability and resistance to environmental stressors are paramount.

The compound's solvent properties also make it valuable in industrial processes. It serves as an effective medium for dissolving other organic compounds during reactions or purification steps. This characteristic is particularly useful in large-scale manufacturing where efficient solvation can improve reaction yields and product purity. Additionally, Diisopropyl maleate's low toxicity profile makes it a safer alternative to some traditional solvents that may pose health or environmental risks.

Recent advancements in green chemistry have prompted researchers to examine Diisopropyl maleate as an eco-friendly solvent option. Studies have demonstrated its effectiveness in biodegradable polymer production, where it can replace petroleum-based solvents without compromising performance. This aligns with global efforts to reduce the carbon footprint of chemical manufacturing processes and promote sustainable practices.

The application of Diisopropyl maleate extends into agrochemicals as well. It has been explored as an intermediate in the synthesis of herbicides and pesticides due to its ability to form stable complexes with active ingredients. These complexes enhance the efficacy of agrochemicals while minimizing their environmental impact—a crucial consideration in modern agriculture where sustainability is increasingly prioritized.

In conclusion, Diisopropyl maleate (CAS No. 10099-70-4) is a multifaceted compound with broad utility across various industries. Its unique chemical properties enable applications ranging from pharmaceuticals to advanced materials and sustainable chemistry. As research continues to uncover new possibilities for this versatile compound, its importance in industrial and academic settings is likely to grow further.